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Compound of Interest

Compound Name: 3,3"-Diindolylmethane

Cat. No.: B526164

The following guide provides essential safety and logistical information for the proper disposal
of 3,3'-Diindolylmethane (DIM), ensuring compliance with safety regulations and
environmental protection. This procedure is intended for researchers, scientists, and drug
development professionals handling this compound in a laboratory setting.

Hazard Identification and Safety Summary

3,3'-Diindolylmethane is classified as a hazardous chemical.[1] It is crucial to handle this
compound with appropriate care to avoid exposure and environmental contamination. Key
hazards include:

Skin Irritation (Category 2): Causes skin irritation.[1][2]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1][2]

Respiratory Irritation (Category 3): May cause respiratory tract irritation.[1][2]

Aquatic Hazard (Chronic 4): May cause long-lasting harmful effects to aquatic life.[2]

Due to these hazards, 3,3'-Diindolylmethane should not be disposed of as common
household garbage or released into the sewage system or the environment.[1]

Physical and Chemical Properties
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A summary of the quantitative data for 3,3'-Diindolylmethane is provided below. This

information is critical for safe handling and storage.

Property

Value

CAS Number

1968-05-4[1][3]

Molecular Formula

C17H1aN2[4][5]

Molecular Weight 246.3 g/mol [4][5]
Appearance Crystalline solid or off-white powder.[3][4][5]
Melting Point 164-168 °C[3][5]
Soluble in DMSO (~30 mg/ml), DMF (~30
- mg/ml), and ethanol (~15 mg/ml).[4] Sparingly
Solubility

soluble in aqueous buffers and considered

insoluble in water.[4]

Partition Coefficient

log Pow: 4.439[1][3]

Storage Temperature

-20°C[4] or in a dry, cool, and well-ventilated

place.[1]

Detailed Disposal Protocol

The disposal of 3,3'-Diindolylmethane must be handled as a regulated hazardous waste

stream. The following step-by-step protocol outlines the procedure from waste generation to

final disposal.

Step 1: Waste Characterization

o Based on its GHS classification for skin, eye, and respiratory irritation, as well as its chronic

aquatic toxicity, 3,3'-Diindolylmethane must be managed as a hazardous chemical waste.

[1][2] Chemical waste generators are responsible for determining if a discarded chemical is

classified as hazardous waste and must consult local, regional, and national regulations for

complete classification.[1]

Step 2: Required Personal Protective Equipment (PPE)
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» Before handling DIM waste, ensure the following PPE is worn:

o Eye/Face Protection: Safety glasses with side-shields conforming to EN 166 or NIOSH-
approved safety goggles.[1][2]

o Skin Protection: Handle with appropriate chemical-resistant gloves (inspect before use)
and wear a lab coat or other protective clothing to prevent skin exposure.[1][2]

o Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if dust formation is likely or if irritation is experienced.[1] All handling of the
powder should occur in a well-ventilated area, preferably a chemical fume hood.[1][2]

Step 3: Waste Collection and Containment

o Solid Waste: Collect solid DIM waste (e.g., expired product, contaminated spill materials) by
carefully sweeping or shoveling it into a suitable, clearly labeled container with a secure lid.
[1] Avoid actions that generate dust.[1]

o Contaminated Labware: Disposable items (gloves, pipette tips, bench paper) that are grossly
contaminated with DIM should be collected in a sealed, leak-proof container or bag and
treated as hazardous waste.[6]

e Solutions: Solutions containing DIM should be collected in a dedicated, compatible, and
leak-proof liquid waste container. Do not mix with incompatible waste streams such as strong
oxidizing agents or acids.[1]

Step 4: Labeling the Waste Container

 All containers used for chemical waste must be clearly labeled with the words "Hazardous
Waste".[7]

e The label must also include:

o A clear description of the contents (e.g., "3,3'-Diindolylmethane Waste," "Solid waste
contaminated with 3,3'-Diindolylmethane").
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o An indication of the specific hazards (e.qg., Irritant, Environmental Hazard) using GHS
pictograms, NFPA diamonds, or other recognized warning symbols.[7]

o The date when waste was first added to the container (accumulation start date).
Step 5: On-Site Storage (Satellite Accumulation)

o Store the sealed and labeled hazardous waste container in a designated Satellite
Accumulation Area (SAA).[7][8]

e The SAA must be at or near the point of waste generation and under the control of laboratory
personnel.[7][9]

o Keep the waste container closed at all times except when adding waste.[8]

o Ensure the total amount of hazardous waste in the SAA does not exceed regulatory limits
(typically 55 gallons).[7][9]

Step 6: Final Disposal
» Do not attempt to dispose of the waste down the drain or in the regular trash.

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.[8]

e The waste will be transported by a licensed hazardous waste contractor to a permitted
Treatment, Storage, and Disposal Facility (TSDF) in accordance with all federal, state, and
local regulations.[7][10]

Disposal Process Visualization

The logical workflow for the proper disposal of 3,3'-Diindolylmethane is illustrated below.
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Caption: Disposal workflow for 3,3'-Diindolylmethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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